1-Methyl-2,5,6,7-tetrahydropyrrolo[1,2-c]imidazole-3-thione

• IUPAC Name: 1-methyl-2,5,6,7-tetrahydropyrrolo[1,2-c]imidazole-3-thione
• InChI: InChI=1S/C7H10N2S/c1-5-6-3-2-4-9(6)7(10)8-5/h2-4H2,1H3,(H,8,10)
• InChI Key: XWSOXWOLSMOFPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2CCCN2C(=S)N1
• Molecular Formula: C7H10N2S
• Molecular Weight: 154.24 g/mol

Description

Pyrrolopyrazine derivatives, which are similar to the compound you’re interested in, are nitrogen-containing heterocycles. They have been used in various applications such as pharmaceuticals, organic materials, natural products, and bioactive molecules. They contain pyrrole and pyrazine rings.

Synthesis Analysis

The synthesis of similar compounds often involves various methods including cyclization, ring annulation, cycloaddition, and direct C-H arylation.

Molecular Structure Analysis

The molecular structure of similar compounds often includes a pyrrole ring and a pyrazine ring.

Scientific Research Applications

Pharmaceutical Applications

This compound serves as a valuable scaffold in drug discovery due to its heterocyclic structure that can interact with various biological targets. . The versatility of this scaffold allows for the synthesis of compounds with potential therapeutic effects against a wide range of diseases.

Synthetic Methodology

. These synthetic approaches enable the creation of a diverse array of molecules for further exploration in medicinal chemistry.

Catalysis

. These reactions are fundamental in organic synthesis, and catalysts derived from this compound can enhance their efficiency and selectivity.

Mechanism of Action

The action mechanisms of similar compounds, such as pyrrolopyrazine derivatives, are not clearly recognized.

Safety and Hazards

The safety and hazards of similar compounds can vary. For example, certain compounds can cause skin and eye irritation, and may be harmful if inhaled.